methyl 5-ethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 5-ethyl-2-[(2-morpholin-4-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C14H20N2O4S/c1-3-10-8-11(14(18)19-2)13(21-10)15-12(17)9-16-4-6-20-7-5-16/h8H,3-7,9H2,1-2H3,(H,15,17)
• InChI Key: RDGVPDSAXSPZTN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC(=O)CN2CCOCC2)C(=O)OC
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

Methyl 5-ethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields such as medicine, biochemistry, and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of methyl 5-ethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate involves the inhibition of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. This inhibition leads to an increase in the concentration of acetylcholine and butyrylcholine, which are neurotransmitters involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. In addition, this compound has been found to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 5-ethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate in lab experiments include its reproducibility, efficiency, and potential use in the development of enzyme inhibitors and anticancer drugs. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of methyl 5-ethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate. One potential direction is the development of this compound as a potential anticancer drug. In addition, further studies are needed to determine the safety and efficacy of this compound in vivo. Finally, the potential use of this compound in the development of enzyme inhibitors and other therapeutic agents should be further explored.

Synthesis Methods

The synthesis of methyl 5-ethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate involves the reaction of 4-morpholinylacetic acid with 5-ethyl-2-mercapto-3-thiophenecarboxylic acid, followed by the esterification of the resulting compound with methanol. This method has been reported in various scientific journals and has been found to be efficient and reproducible.

Scientific Research Applications

Methyl 5-ethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate has been extensively studied for its potential use in various scientific fields. In biochemistry, this compound has been found to inhibit the activity of certain enzymes, thereby making it a potential candidate for the development of enzyme inhibitors. In pharmacology, this compound has been found to exhibit antitumor activity, making it a promising candidate for the development of anticancer drugs.